Cas no 27134-26-5 (Benzenamine, chloro-)
Benzenamine, chloro- structure
Product Name:Benzenamine, chloro-
Benzenamine, chloro- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, chloro-
- 2-chloroaniline
- Chloroaniline
- o-Aminochlorobenzene
- Benzeneamine, 2-chloro-
- 2-Chlorophenylamine
- Aniline, o-chloro-
- 2-Amino-1-chlorobenzene
- 95-51-2
- o-Chloroaminobenzene
- 2-CHLOROANILINE-
- Codeine TMS
- CHEMBL389885
- 1-Amino-2-chlorobenzene
- EN300-17987
- o-Chloroaniline
- AI3-16321
- BIDD:GT0224
- 2-Chloro aniline
- Benzenamine, 2-chloro-
- 6-chloroaniline
- UNII-G14I494T2F
- 2-Chloroaniline, technical, >=98.0% (GC)
- 2-Chloroaniline 100 microg/mL in Acetonitrile
- HSDB 2045
- 2-Chlorobenzenamine
- CCRIS 2880
- 2-Chloro-phenylamine
- EC 202-426-4
- NSC6183
- MLS002454424
- NCGC00091121-01
- NCGC00258356-01
- o-chloro-aniline
- NSC 6183
- 2-CHLOROANILINE [HSDB]
- o-Chloraniline
- STR00033
- 2-Chloroaniline, PESTANAL(R), analytical standard
- 27134-26-5
- HMS3039D15
- (2-chlorophenyl)-amine
- CAS-95-51-2
- (2-chlorophenyl)amine
- WLN: ZR BG
- J-509009
- MFCD00007656
- Q2294431
- DTXSID2021810
- 1,2-aminochlorobenzene
- Azoic diazo component 44, base
- G14I494T2F
- O-CHLOROANILINE [MI]
- DTXCID001810
- AKOS000119118
- NSC-6183
- SCHEMBL25495
- 2-CHLORO-ANILINE
- CHLOROANILINE, O-
- FT-0611903
- A15103
- Tox21_200802
- EINECS 202-426-4
- NCGC00091121-02
- SMR001372017
- Fast Yellow GC Base
- 2-Chloroaniline, >=99.5% (GC)
- InChI=1/C6H6ClN/c7-5-3-1-2-4-6(5)8/h1-4H,8H
- NS00010859
- AM87482
- F2190-0428
-
- Inchi: 1S/C6H6ClN/c7-5-3-1-2-4-6(5)8/h1-4H,8H2
- InChI Key: AKCRQHGQIJBRMN-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1N
Computed Properties
- Exact Mass: 127.01898
- Monoisotopic Mass: 127.018877
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 0
- Complexity: 74.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 26
Experimental Properties
- Density: 4.4 (NTP, 1992) (Relative to Air)
- Melting Point: -14 deg C
- Boiling Point: 208.8 deg C
- Flash Point: 208 °F (NTP, 1992)
- Refractive Index: Index of refraction = 1.5895 at 20 °C/D
- PSA: 26.02
- LogP: 2.48580
Benzenamine, chloro- Related Literature
-
Xiao Ruan,Feng Wei,Li Yang,Yingxian Zhao,Qiang Wang RSC Adv. 2020 10 34719
-
2. The electric dipole moments of chloro-anilines and of some chloro-, bromo-, and nitro-substituted amino-pyridines in benzene and 1,4-dioxan solutionsC. W. N. Cumper,A. Singleton J. Chem. Soc. B 1968 645
-
Yinhui Yang,Meiling Qi,Jinliang Wang New J. Chem. 2020 44 2890
-
4. Some mercury halide–cobalt and –rhodium compoundsD. J. Cook,J. L. Dawes,R. D. W. Kemmitt J. Chem. Soc. A 1967 1547
-
S. Antony Savarimuthu,D. G. Leo Prakash,S. Augustine Thomas,Thirumanavelan Gandhi,Mrinal K. Bera Org. Biomol. Chem. 2020 18 3552
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